Cas no 2229374-88-1 (2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2229374-88-1
• MF: C₁₀H₁₂ClFO₂
• MW: 218.652485847473
• CID: 6353664
• PubChem ID: 165779390
• Update Time: 2025-05-20

2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol
• 2229374-88-1
• EN300-1996913

• Inchi： 1S/C10H12ClFO2/c1-6-3-10(14-2)7(4-8(6)12)9(13)5-11/h3-4,9,13H,5H2,1-2H3
• InChI Key： KGUPPWQIGHILHS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(C)=CC=1OC)F)O

Computed Properties

• Exact Mass: 218.0509855g/mol
• Monoisotopic Mass: 218.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2229374-88-1)

2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2229374-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of substituted phenyl ethanol derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of fluoro, methoxy, and methyl substituents on the phenyl ring, along with the chloro-ethanol moiety, contributes to its distinct reactivity and potential biological activity.

In recent years, the demand for fluorinated compounds like 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in exploring its role as a building block for drug discovery, especially in the development of targeted therapies for chronic diseases. The compound's CAS No. 2229374-88-1 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol lies in its synthetic flexibility. The chloro and hydroxyl functional groups allow for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. This aligns with the current trend in green chemistry, where researchers prioritize atom-efficient and sustainable synthesis routes. The compound's logP and polar surface area values also make it a candidate for optimizing drug-likeness in preclinical studies.

The agrochemical industry has also shown interest in CAS No. 2229374-88-1, particularly in the design of next-generation pesticides with improved selectivity and environmental safety. Its fluoro and methoxy groups are known to enhance interactions with biological targets, such as enzymes or receptors, while minimizing off-target effects. This is critical in addressing global challenges like pest resistance and crop yield optimization, which are hot topics in agricultural research.

From an analytical perspective, 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring purity and consistency, especially when the compound is used in GMP-compliant manufacturing processes. The rise of AI-driven drug discovery platforms has further amplified the need for reliable data on compounds like CAS No. 2229374-88-1, as machine learning models rely on high-quality input for predictive analysis.

In conclusion, 2-chloro-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-ol represents a promising candidate for multidisciplinary research. Its structural features align with contemporary demands for bioactive molecules and sustainable chemistry, while its CAS No. 2229374-88-1 serves as a key identifier for researchers worldwide. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in innovations across pharmaceuticals, agrochemicals, and beyond.